Cas no 338398-29-1 (5-[(4-Chlorophenyl)sulfanyl]-4-phenyl-1,2,3-thiadiazole)

• Product Name: 5-[(4-Chlorophenyl)sulfanyl]-4-phenyl-1,2,3-thiadiazole
• CAS No: 338398-29-1
• MF: C₁₄H₉ClN₂S₂
• MW: 304.817659139633
• CID: 5691243
• PubChem ID: 3828921
• Update Time: 2023-10-13

5-[(4-Chlorophenyl)sulfanyl]-4-phenyl-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-chlorophenyl 4-phenyl-1,2,3-thiadiazol-5-yl sulfide
• 5-[(4-chlorophenyl)sulfanyl]-4-phenyl-1,2,3-thiadiazole
• 338398-29-1
• AKOS005084940
• 2H-364S
• 5-(4-chlorophenyl)sulfanyl-4-phenylthiadiazole
• 5-[(4-Chlorophenyl)sulfanyl]-4-phenyl-1,2,3-thiadiazole

• Inchi： 1S/C14H9ClN2S2/c15-11-6-8-12(9-7-11)18-14-13(16-17-19-14)10-4-2-1-3-5-10/h1-9H
• InChI Key： OJHCSXTYSZBDPY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1=C(C2C=CC=CC=2)N=NS1

Computed Properties

• Exact Mass: 303.9895683g/mol
• Monoisotopic Mass: 303.9895683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 79.3Ų